Cas no 38858-98-9 (1H-Pyrazole, 1-acetyl-3-phenyl-)

• Product Name: 1H-Pyrazole, 1-acetyl-3-phenyl-
• CAS No: 38858-98-9
• MF: C₁₁H₁₀N₂O
• MW: 186.20990228653
• CID: 1492446
• PubChem ID: 15768370
• Update Time: 2025-04-21

1H-Pyrazole, 1-acetyl-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 1-acetyl-3-phenyl-
• 1-(3-phenylpyrazol-1-yl)ethanone
• 1-Acetyl-3-phenyl-1H-pyrazole
• 38858-98-9
• DTXSID70578145
• 1-(3-Phenyl-1H-pyrazol-1-yl)ethan-1-one

• Inchi： 1S/C11H10N2O/c1-9(14)13-8-7-11(12-13)10-5-3-2-4-6-10/h2-8H,1H3
• InChI Key： ZZEDMOLFOCWOCK-UHFFFAOYSA-N
• SMILES： O=C(C)N1C=CC(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 186.0794
• Monoisotopic Mass: 186.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• PSA: 34.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles